Cas no 61152-02-1 (4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-)

• Product Name: 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-
• CAS No: 61152-02-1
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 490434
• PubChem ID: 12282199
• Update Time: 2025-04-19

4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(3-fluorophenyl)-5-methyl-
• 2-(3-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylic acid
• 2-(3-Fluorophenyl)-5-methyloxazole-4-carboxylic acid
• DTXSID50484073
• MFCD07379330
• SY325715
• 61152-02-1
• AKOS011515507

• Inchi： 1S/C11H8FNO3/c1-6-9(11(14)15)13-10(16-6)7-3-2-4-8(12)5-7/h2-5H,1H3,(H,14,15)
• InChI Key： ZXTWCHFKLOJCKT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=NC(C(=O)O)=C(C)O1

Computed Properties

• Exact Mass: 221.04884
• Monoisotopic Mass: 221.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33